Cas no 802836-52-8 (m-Tolueneboronic acid,2-amino- (8CI))

• Product Name: m-Tolueneboronic acid,2-amino- (8CI)
• CAS No: 802836-52-8
• MF: C₇H₁₀BNO₂
• MW: 150.970801830292
• CID: 713895
• PubChem ID: 68786707
• Update Time: 2025-10-30

m-Tolueneboronic acid,2-amino- (8CI) Chemical and Physical Properties

Names and Identifiers

• m-Tolueneboronic acid,2-amino- (8CI)
• EN300-2969560
• (2-Amino-3-Methylphenyl)BoronicAcid
• SB76527
• (2-Amino-3-Methylphenyl)Boronic Acid
• 802836-52-8
• SCHEMBL3786866
• CHB83652
• DB-277145
• M-TOLUENEBORONIC ACID, 2-AMINO-

• Inchi： 1S/C7H10BNO2/c1-5-3-2-4-6(7(5)9)8(10)11/h2-4,10-11H,9H2,1H3
• InChI Key： PKMQCZYCISYKIX-UHFFFAOYSA-N
• SMILES： OB(C1=CC=CC(C)=C1N)O

Computed Properties

• Exact Mass: 151.0804587g/mol
• Monoisotopic Mass: 151.0804587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5Ų

Additional information on m-Tolueneboronic acid,2-amino- (8CI)

m-Tolueneboronic acid, 2-amino- (8CI): An Overview of CAS No. 802836-52-8

m-Tolueneboronic acid, 2-amino- (CAS No. 802836-52-8) is a versatile organic compound that has gained significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, also known as 2-Aminomethylphenylboronic acid, is characterized by its unique boronic acid and amino functional groups, which confer it with a wide range of chemical reactivity and potential applications.

The chemical structure of m-Tolueneboronic acid, 2-amino- consists of a benzene ring substituted with a boronic acid group at the meta position and an amino group at the ortho position. This arrangement provides the molecule with both nucleophilic and electrophilic properties, making it an excellent reagent for various synthetic transformations. The boronic acid group is particularly useful in Suzuki-Miyaura coupling reactions, which are widely employed in the synthesis of biologically active compounds and complex organic molecules.

Recent research has highlighted the potential of m-Tolueneboronic acid, 2-amino- in the development of novel pharmaceuticals. Studies have shown that this compound can serve as a building block for the synthesis of drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of m-Tolueneboronic acid, 2-amino- exhibit potent anti-inflammatory and anti-cancer activities. These findings suggest that the compound may have therapeutic applications in treating diseases such as arthritis and certain types of cancer.

In addition to its pharmaceutical applications, m-Tolueneboronic acid, 2-amino- has been explored for its use in materials science. The unique properties of boronic acids make them suitable for the preparation of functional materials with specific optical, electronic, and catalytic properties. For example, researchers at the University of California, Berkeley, have developed a series of m-Tolueneboronic acid, 2-amino- derivatives that exhibit enhanced photoluminescence and stability. These materials have potential applications in optoelectronic devices and sensors.

The synthesis of m-Tolueneboronic acid, 2-amino- typically involves multi-step processes that ensure high purity and yield. One common synthetic route involves the reaction of 3-bromomethyltoluene with sodium borohydride to form the boronic acid intermediate, followed by amination to introduce the amino group. This method has been optimized to produce high-quality m-Tolueneboronic acid, 2-amino- suitable for various applications.

The safety and handling of m-Tolueneboronic acid, 2-amino- are important considerations for researchers working with this compound. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

In conclusion, m-Tolueneboronic acid, 2-amino- (CAS No. 802836-52-8) is a valuable compound with diverse applications in chemical synthesis, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an attractive reagent for developing novel drugs and functional materials. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern chemistry.